N-palmitoyl-tyrosyl-seryl-seryl-asparaginyl-alanine

• CAS No.: 145671-08-5
• Product Name: N-palmitoyl-tyrosyl-seryl-seryl-asparaginyl-alanine
• Molecular Formula: C38H62N6O11
• Molecular Weight: 778.9 g/mol
• IUPAC Name: (2S)-2-[[(2S)-4-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-(hexadecanoylamino)-3-(4-hydroxyphenyl)propanoyl]amino]-3-hydroxypropanoyl]amino]-3-hydroxypropanoyl]amino]-4-oxobutanoyl]amino]propanoic acid
• Standard InChI: InChI=1S/C38H62N6O11/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-33(49)41-28(21-26-17-19-27(47)20-18-26)35(51)43-31(24-46)37(53)44-30(23-45)36(52)42-29(22-32(39)48)34(50)40-25(2)38(54)55/h17-20,25,28-31,45-47H,3-16,21-24H2,1-2H3,(H2,39,48)(H,40,50)(H,41,49)(H,42,52)(H,43,51)(H,44,53)(H,54,55)/t25-,28-,29-,30-,31-/m0/s1
• Standard InChIKey: JEAQWISLKGHURS-YBVOJSTASA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCC(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)N[C@@H](CO)C(=O)N[C@@H](CO)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](C)C(=O)O
• SMILES: CCCCCCCCCCCCCCCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)NC(CO)C(=O)NC(CO)C(=O)NC(CC(=O)N)C(=O)NC(C)C(=O)O
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)NC(CO)C(=O)NC(CO)C(=O)NC(CC(=O)N)C(=O)NC(C)C(=O)O
• Sequence: YSSNA
• Synonyms: N-palmitoyl-Tyr-Ser-Ser-Asn-Ala; N-palmitoyl-tyrosyl-seryl-seryl-asparaginyl-alanine; PTSSAA
• PubChem Compound: 5487514
• Last Modified: Nov 11 2021